Cas no 1216098-08-6 (tert-butyl 2-(2,4-dichlorophenyl)aminoacetate)

• Product Name: tert-butyl 2-(2,4-dichlorophenyl)aminoacetate
• CAS No: 1216098-08-6
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 6360155
• PubChem ID: 60679203
• Update Time: 2025-06-08

tert-butyl 2-(2,4-dichlorophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,4-dichlorophenyl)aminoacetate
• 1216098-08-6
• tert-butyl 2-[(2,4-dichlorophenyl)amino]acetate
• AKOS009048834
• EN300-12854299

• Inchi： 1S/C12H15Cl2NO2/c1-12(2,3)17-11(16)7-15-10-5-4-8(13)6-9(10)14/h4-6,15H,7H2,1-3H3
• InChI Key： QIZQLMRIIIAFPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NCC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-(2,4-dichlorophenyl)aminoacetate

Introduction to Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate (CAS No. 1216098-08-6)

Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate, a compound with the chemical formula C₁₀H₁₃Cl₂NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 1216098-08-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a tert-butyl group and a 2,4-dichlorophenyl moiety, contribute to its unique chemical properties and reactivity.

The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule and influences its interactions with biological targets. On the other hand, the 2,4-dichlorophenyl ring introduces electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate in drug synthesis. The aminoacetate moiety provides a polar functional group that can interact with biological systems, potentially enhancing the compound's bioavailability and pharmacological activity.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate has been explored as a potential candidate for its ability to interact with specific enzymes and receptors. For instance, studies have suggested that this compound may have inhibitory effects on certain kinases, which are key targets in cancer therapy. The dichlorophenyl group is particularly noteworthy as it can engage in hydrogen bonding and hydrophobic interactions with biological targets, thereby influencing the compound's binding affinity and efficacy.

The synthesis of Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves an alkylation reaction, while the attachment of the 2,4-dichlorophenyl ring often requires a palladium-catalyzed cross-coupling reaction. These synthetic strategies highlight the importance of advanced organic chemistry techniques in the preparation of complex molecules like this one.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate. Molecular modeling studies have been used to predict how this compound interacts with biological targets at the atomic level. These studies not only provide insights into its mechanism of action but also help in designing derivatives with improved pharmacological properties. For example, computational analysis has identified key residues on target proteins that are critical for binding, guiding the development of more potent and selective analogs.

The pharmacological profile of Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate is still under investigation, but preliminary studies suggest promising applications in therapeutic areas such as oncology and inflammation. The ability of this compound to modulate enzyme activity makes it an attractive candidate for developing new drugs that can address unmet medical needs. Furthermore, its structural features offer opportunities for further derivatization to enhance its pharmacokinetic properties.

In conclusion, Tert-butyl 2-(2,4-dichlorophenyl)aminoacetate (CAS NO. 1216098-08-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against various diseases.